3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid
3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid
THJ2201 N-pentanoic acid metabolite (CRM) is a certified reference material that is structurally categorized as a synthetic cannabinoid. It is an expected metabolite of THJ2201 in which the terminal alkyl fluoride has been replaced with a carboxyl group. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1850409-18-5
VCID:
VC0161057
InChI:
InChI=1S/C23H20N2O3/c26-21(27)14-5-6-15-25-20-13-4-3-11-19(20)22(24-25)23(28)18-12-7-9-16-8-1-2-10-17(16)18/h1-4,7-13H,5-6,14-15H2,(H,26,27)
SMILES:
C1=CC=C2C(=C1)C=CC=C2C(=O)C3=NN(C4=CC=CC=C43)CCCCC(=O)O
Molecular Formula:
C23H20N2O3
Molecular Weight:
372.4 g/mol
3-(1-naphthalenylcarbonyl)-1H-indazole-1-pentanoicacid
CAS No.: 1850409-18-5
Cat. No.: VC0161057
Molecular Formula: C23H20N2O3
Molecular Weight: 372.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | THJ2201 N-pentanoic acid metabolite (CRM) is a certified reference material that is structurally categorized as a synthetic cannabinoid. It is an expected metabolite of THJ2201 in which the terminal alkyl fluoride has been replaced with a carboxyl group. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications. |
|---|---|
| CAS No. | 1850409-18-5 |
| Molecular Formula | C23H20N2O3 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 5-[3-(naphthalene-1-carbonyl)indazol-1-yl]pentanoic acid |
| Standard InChI | InChI=1S/C23H20N2O3/c26-21(27)14-5-6-15-25-20-13-4-3-11-19(20)22(24-25)23(28)18-12-7-9-16-8-1-2-10-17(16)18/h1-4,7-13H,5-6,14-15H2,(H,26,27) |
| Standard InChI Key | XAOOYUZHRQLPHJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=NN(C4=CC=CC=C43)CCCCC(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=NN(C4=CC=CC=C43)CCCCC(=O)O |
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